Aluminum triacrylate

Specification

• CAS No.: 15743-20-1
• Molecular Formula: C3H4AlO2
• Molecular Weight: 99.04 g/mol
• IUPAC Name: aluminum;prop-2-enoate
• Standard InChI: InChI=1S/C3H4O2.Al/c1-2-3(4)5;/h2H,1H2,(H,4,5)
• Standard InChI Key: HKPJRGXAMFGTMD-UHFFFAOYSA-N
• SMILES: C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].[Al+3]
• Canonical SMILES: C=CC(=O)O.[Al]

Introduction

Physical and Chemical Properties

Structural Characteristics

Based on structural characteristics of related aluminum compounds, aluminum triacrylate would likely feature aluminum-oxygen bonds in its primary coordination sphere. In related aluminum compounds, aluminum-carbon bond lengths have been measured between approximately 1.94-2.10 Å depending on whether they are terminal or bridging bonds.

The table below compares potential structural features of aluminum triacrylate with related compounds:

Compound	Typical Al-O Bond Length	Coordination Geometry	Special Structural Features
Aluminum Triacrylate	1.9-2.0 Å (estimated)	Octahedral (projected)	Unsaturated C=C bonds in ligands
Aluminum Triacetate	1.9-2.0 Å	Octahedral	Forms basic salts in water
Fluorinated Triaryl Aluminum Complexes	Al-C: 1.94-2.10 Å	Tetrahedral/higher coordination with solvents	Extended chain structures via Al···F contacts

Physicochemical Properties

Aluminum triacrylate would likely be a solid at standard conditions, potentially white in color based on the appearance of related aluminum salts. The compound would combine the Lewis acidic properties of the aluminum center with the reactive unsaturation of the acrylate ligands.

Due to the presence of carbon-carbon double bonds in the acrylate portions, aluminum triacrylate would likely be reactive toward polymerization initiators, particularly under conditions that generate free radicals. This property would be similar to that observed in organic acrylates like trimethylolpropane triacrylate, which is used extensively in radiation-curable systems.

Stability and Reactivity

Considering the reactive nature of acrylate compounds, aluminum triacrylate would likely require stabilization against premature polymerization, possibly through the addition of polymerization inhibitors such as hydroquinone derivatives or related compounds. The compound would be expected to be sensitive to:

• Heat (potentially decomposing at temperatures around 200°C, similar to related aluminum carboxylates)

• Light exposure (particularly UV radiation)

• Polymerization initiators

• Moisture (potentially undergoing hydrolysis)

Similar to trimethylolpropane triacrylate, aluminum triacrylate would likely be incompatible with strong acids and bases that could disrupt the aluminum-oxygen coordination bonds.

Synthesis and Production

Industrial Production Methods

Industrial-scale production methods would likely require:

• Careful temperature control to prevent polymerization

• Addition of polymerization inhibitors such as those used in commercial acrylate production

• Inert atmosphere processing to minimize oxidation

• Specialized equipment resistant to the corrosive nature of acrylic acid

The production process would need to incorporate appropriate safety measures given the reactivity of both the aluminum compounds and the acrylate components.

Challenges in Synthesis

The synthesis of aluminum triacrylate would present several challenges:

• Preventing premature polymerization of acrylate groups

• Managing potential hydrolysis of aluminum-oxygen bonds

• Purification and isolation of the product

• Ensuring consistent product composition

• Developing appropriate stabilization methods for storage

Related triaryl aluminum compounds have been noted to be potentially shock and thermally sensitive, suggesting similar precautions might be necessary for aluminum triacrylate.

Applications

Industrial Applications

Potential industrial applications of aluminum triacrylate could include:

• Cross-linking agent in radiation-curable coating systems

• Catalyst for polymerization reactions

• Component in specialized adhesives

• Precursor for aluminum-containing polymeric materials

• Potential applications in printing inks and coatings

These applications would leverage both the Lewis acidic aluminum center and the reactive acrylate functionalities. By comparison, trimethylolpropane triacrylate finds wide application in radiation curing technologies for inks, coatings for various substrates including wood, paper, glass, metal, and textiles.

Research Applications

In research settings, aluminum triacrylate might find applications in:

• Model systems for studying metal-mediated polymerization

• Development of novel catalysts for organic transformations

• Preparation of structured materials with controlled morphology

• Investigations into metal-containing polymer networks

Related aluminum compounds have demonstrated catalytic activity in various organic transformations. For example, fluorinated triaryl aluminum complexes have shown effectiveness as catalysts for hydroboration of carbonyls, imines, and alkynes.

Comparison with Related Compounds

Comparison with Other Aluminum Compounds

The table below compares key features of aluminum triacrylate with related aluminum compounds:

Compound	Primary Structure	Key Properties	Major Applications
Aluminum Triacrylate	Al(C3H3O2)3	Reactive C=C bonds, Lewis acidic	Potential use in polymers, catalysis
Aluminum Triacetate	Al(CH3CO2)3	Astringent, antiseptic, water-soluble	Therapeutic applications, mordant in dyeing
Fluorinated Triaryl Aluminum Complexes	Al(Ar)3	Extended chain structures via Al···F contacts	Catalysis for hydroboration reactions

While aluminum triacetate has found applications in therapeutic preparations due to its astringent and antiseptic properties and as a mordant in dyeing processes, aluminum triacrylate's applications would likely leverage its polymerizable nature.

Comparison with Other Acrylate Compounds

Compared to organic acrylates like trimethylolpropane triacrylate, aluminum triacrylate would introduce the coordination properties of aluminum into acrylate systems:

Compound	Structure	Reactive Groups	Major Applications
Aluminum Triacrylate	Al(C3H3O2)3	C=C bonds, Lewis acidic Al center	Potential catalyst, specialized polymers
Trimethylolpropane Triacrylate	C15H20O6	Three C=C bonds per molecule	Cross-linker in radiation curing, inks, coatings

The presence of aluminum would potentially influence polymerization behavior, potentially altering reactivity, cross-linking density, and physical properties of resulting polymer materials compared to purely organic acrylate systems.